Cas no 2228819-33-6 (methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228819-33-6
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 5754594
• PubChem ID: 165625005
• Update Time: 2025-05-25

methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate
• 2228819-33-6
• EN300-1787535

• Inchi： 1S/C7H10N4O2/c1-11-5(6(8)9)3-4(10-11)7(12)13-2/h3H,1-2H3,(H3,8,9)
• InChI Key： FMXAFDGZLFHGGP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=N)N)N(C)N=1)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94Ų

Additional information on methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228819-33-6)

Methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228819-33-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and carbamimidoyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a methyl ester and a carbamimidoyl moiety, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential applications in enzyme inhibition and receptor modulation, aligning with trends in personalized medicine and targeted drug delivery. The compound's CAS No. 2228819-33-6 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

The synthesis of methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions, often starting from readily available pyrazole derivatives. Its carboxylate group enhances solubility, while the carbamimidoyl functionality provides a reactive site for further derivatization. This dual reactivity makes it a preferred choice for constructing molecular libraries in combinatorial chemistry. Notably, its stability under physiological conditions has sparked interest in prodrug design and bioconjugation strategies.

From an industrial perspective, CAS No. 2228819-33-6 is often discussed in the context of green chemistry and sustainable synthesis. With growing emphasis on eco-friendly catalysts and atom-efficient reactions, manufacturers are optimizing protocols to produce this compound with minimal waste. Online forums and research portals frequently feature questions about its scalability and purification methods, highlighting its practical significance.

In agrochemical applications, methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate has shown promise as a precursor for crop protection agents. Its structural motifs are being explored for designing next-generation pesticides with improved selectivity and lower environmental impact. This aligns with global trends toward precision agriculture and reduced chemical footprints, making it a hot topic in patent literature.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Researchers emphasize the importance of isomeric purity, given the potential pharmacological implications of structural variants. The keyword "methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate synthesis" ranks highly in academic search engines, underscoring the need for reproducible synthetic routes.

Emerging studies suggest that derivatives of CAS No. 2228819-33-6 may exhibit antimicrobial and anti-inflammatory properties, though detailed mechanistic studies are ongoing. This has led to increased collaborations between academia and industry to explore its structure-activity relationships (SAR). Discussions on platforms like ResearchGate often focus on its bioisosteric potential compared to other nitrogen-containing heterocycles.

Regulatory aspects of methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate are frequently queried in regulatory compliance forums. While not classified as hazardous under current guidelines, proper laboratory handling protocols are recommended due to its reactive functional groups. Material Safety Data Sheets (MSDS) for CAS No. 2228819-33-6 emphasize standard precautions for organic intermediates.

The commercial availability of this compound through specialty chemical suppliers has expanded its accessibility to researchers worldwide. Procurement-related searches often include terms like "high-purity methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate" and "bulk quantities CAS 2228819-33-6," indicating diverse application scales from milligram to kilogram levels.

Future research directions for methyl 5-carbamimidoyl-1-methyl-1H-pyrazole-3-carboxylate may explore its integration into metal-organic frameworks (MOFs) or as a ligand in catalytic systems. Its structural versatility positions it as a candidate for materials science innovations beyond life sciences. As synthetic methodologies evolve, this compound will likely remain a subject of intense investigation across multiple disciplines.